Cas no 54299-08-0 (2-Undecynoic acid)

2-Undecynoic acid structure
2-Undecynoic acid structure
Product Name:2-Undecynoic acid
CAS No:54299-08-0
MF:C11H18O2
MW:182.259423732758
CID:378686
PubChem ID:324383
Update Time:2025-04-19

2-Undecynoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Undecynoic acid
    • 2-Undecinsaeure
    • AC1L8ACX
    • CTK1H4054
    • NSC289574
    • Undec-2-insaeure
    • DTXSID60314892
    • 54299-08-0
    • AKOS014763454
    • undec-2-ynoic acid
    • undecynoic acid
    • NSC-289574
    • UNII-298U2TS426
    • LMFA01030610
    • 298U2TS426
    • SCHEMBL3626084
    • CHEBI:182982
    • Inchi: 1S/C11H18O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-8H2,1H3,(H,12,13)
    • InChI Key: FSHGKCLIZVPYIQ-UHFFFAOYSA-N
    • SMILES: OC(C#CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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